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UNC4976 solvent DMSO stock preparation

Author: Smolecule Technical Support Team. Date: February 2026
Compound Focus: UNC4976
Cat. No.: S546377

Physicochemical Properties & Storage

The table below summarizes the essential handling and storage information for UNC4976 to ensure stock

solution stability.

Property Specification /| Recommendation
Molecular Ca7H70N6Os [1] [2]
Formula

Molecular Weight  847.09 g/mol [1] [2]

Purity >98% [3]

Appearance Solid (at room temperature) [3]

Primary Solvent DMSO (for stock solution) [3]

Solubility (DMSO) Information not explicitly stated; assume soluble as it is the recommended solvent

[3].
Storage (Powder) -20°C (3 years); 4°C (2 years) [3] [1]
Storage (Solution) -80°C (6 months); -20°C (1 month) [3]

Shipping Stable at room temperature for a few days [3]
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DMSO Stock Solution Preparation Protocol

Here is a detailed methodology for preparing a 10 mM stock solution of UNC4976 in DMSO, adapted from

the general guidelines provided by suppliers [3].

Calculation: Determine the mass of UNC4976 needed using the formula:

o Mass (mg) = Desired Concentration (mM) x Molecular Weight (g/mol) x Volume (L)
o ForalmL, 10 mM stock solution:
o Mass =10 mM x 847.09 g/mol x 0.001 L = 8.47 mg

Weighing: Precisely weigh out 8.47 mg of UNC4976 powder using an analytical balance.
Dissolution: Transfer the powder to a clean vial and add anhydrous DMSO to a final volume of 1 mL.

Mixing: Gently vortex or sonicate the solution to ensure complete dissolution and formation of a

homogenous, clear solution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes.

Storage: Store the aliquots at -80°C, which is recommended for a shelf life of up to 6 months [3].

Troubleshooting & FAQ

This

section addresses specific issues users might encounter during their experiments.

What if the compound does not fully dissolve in DMSO? The supplier notes that UNC4976 "may
dissolve in DMSO," suggesting potential solubility challenges in some cases. If you encounter issues,
try brief sonication in a warm water bath (~37°C). Vortex the solution vigorously between sonication

steps. Do not heat the DMSO solution excessively, as this can degrade the compound.

How do I prepare a working solution for my assay from the DMSO stock? The DMSO stock must
be diluted into an aqueous buffer for cellular assays. To maintain DMSO at a low, non-toxic
concentration (typically <0.1%), you will need to perform a serial dilution. The supplier provides

multiple in vivo formulation examples that illustrate this principle, such as diluting the DMSO stock
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into a mixture of PEG300, Tween 80, and saline [3]. When adding the DMSO stock to your aqueous

buffer, add it slowly while vortexing to minimize the risk of precipitation.

e My compound precipitated after dilution into the aqueous buffer. What should I do? Precipitation

is a common issue. You can try:

o Ensuring the buffer is at 37°C before dilution.

o Adding the DMSO stock even more slowly with vigorous agitation.

o Using a different formulation adjuvant. The search results list several alternatives, such as
using a 20% SBE-B-CD in saline solution for further dilution [3].

e What safety precautions should I take when handling UNC4976? The safety data sheet (SDS)
classifies UNC4976 as Harmful if swallowed (H302) and Very toxic to aquatic life with long-
lasting effects (H410) [1]. Always:

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

goggles.
o Work in a well-ventilated area, preferably inside a fume hood.

o Avoid creating dust or aerosols.
o Collect waste and dispose of it according to institutional regulations for hazardous chemicals.

Experimental Context & Mechanism of Action

For your experimental design and reporting, it is crucial to understand the unique mechanism of UNC4976.
It is not a simple inhibitor but a positive allosteric modulator (PAM) of the CBX7 chromodomain [4] [5].
Its activity results in enhanced efficacy across cellular assays by simultaneously antagonizing H3K27me3-
specific recruitment of CBX7 to target genes while increasing its non-specific binding to DNA and RNA.

This reequilibrates the PRC1 complex away from H3K27me3 target regions [4] [5].

The following diagram illustrates this dual mechanism of action.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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